Cas no 115-22-0 (3-Hydroxy-3-methyl-2-butanone)

• Product Name: 3-Hydroxy-3-methyl-2-butanone
• CAS No: 115-22-0
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD00004460
• CID: 35796
• PubChem ID: 24895606
• Update Time: 2025-04-18

3-Hydroxy-3-methyl-2-butanone Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3-methyl-2-butanone
• 3-hydroxy-3-ethylbutanone
• 3-hydroxy-3-methylbutan-2-one
• Methylacetoin
• 3-Methylacetoin
• 3-HYDROXY-3-METHYL-2
• Dimethylacetylcarbinol
• ACETYLDIMETHYLCARBINOL
• 2-Methylbutan-2-ol-3-one
• 3-Hydroxy-3-methylbutanone
• 3-hydroxy-3-methyl-2-butanon
• 2-Butanone, 3-hydroxy-3-methyl-
• 2-Hydroxy-2-methyl-3-butanone
• 2-Methyl-2-hydroxybutan-3-one
• 1-Hydroxy-1-methylethyl methyl ketone
• 3-hydroxy-3-methyl-butan-2-one
• BNDRWEVUODOUDW-UHFFFAOYSA-N
• NSC5576
• PubChem20018
• KSC699E5T
• InChI=1/C5H10O2/c1-4(6)5(2,3)7/h7H,1-3H
• MFCD00004460
• FT-0615814
• SCHEMBL124447
• Z939661728
• AI3-23404
• AKOS009157070
• AM84347
• J-512630
• YYL6RC5VC2
• NSC 5576
• 2-Methyl-2-hydroxy-3-butanone
• H0471
• D88126
• 2-methyl-2-hydroxy-butan-3-one
• CS-W016644
• A855380
• DTXSID60870468
• CHEBI:179407
• EN300-60323
• LMFA12000066
• NSC-5576
• 3-Hydroxy-3-methyl-2-butanone, 95% anhydrous basis
• EINECS 204-073-1
• 115-22-0
• 3-methyl-3-hydroxy-2-butanone
• 2Butanone, 3hydroxy3methyl
• 1Hydroxy1methylethyl methyl ketone
• DTXCID80200384
• 2Methyl2hydroxybutan3one
• 3Methylacetoin
• 2Hydroxy2methyl3butanone

• MDL： MFCD00004460
• Inchi： 1S/C5H10O2/c1-4(6)5(2,3)7/h7H,1-3H3
• InChI Key： BNDRWEVUODOUDW-UHFFFAOYSA-N
• SMILES： OC(C(C)=O)(C)C

Computed Properties

• Exact Mass: 102.06800
• Monoisotopic Mass: 102.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.971 g/mL at 25 °C(lit.)
• Boiling Point: 138°C(lit.)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.415(lit.)
• Solubility: Soluble in chloroform.
• PSA: 37.30000
• LogP: 0.34630
• Sensitiveness: Sensitive to heat and air
• Solubility: Not determined

3-Hydroxy-3-methyl-2-butanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds